ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-(benzylsulfonylamino)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C14H16N2O4S2/c1-2-20-13(17)8-12-9-21-14(15-12)16-22(18,19)10-11-6-4-3-5-7-11/h3-7,9H,2,8,10H2,1H3,(H,15,16)
• InChI Key: MTTAPKOPHIYEFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

Ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate, also known as BSA, is a chemical compound that has been extensively studied in scientific research. It is a thiazole-containing compound that has shown potential as a therapeutic agent due to its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). These enzymes play a role in inflammation and cancer progression. ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation. ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate has also been shown to inhibit the activity of MMPs, which are involved in cancer progression. Additionally, ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate research. One direction is to further understand its mechanism of action. Another direction is to study its potential as a therapeutic agent for various diseases such as cancer and inflammation. Additionally, further studies could be done to optimize its synthesis method and improve its potency and selectivity.

Synthesis Methods

The synthesis of ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate involves the reaction of 2-aminothiazole with benzylsulfonyl chloride and ethyl bromoacetate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

Ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. ethyl {2-[(benzylsulfonyl)amino]-1,3-thiazol-4-yl}acetate has been studied in vitro and in vivo for its effects on various cell lines and animal models.